Cas no 1805625-58-4 (4-Amino-2-chloropyridine-5-acetonitrile)

• Product Name: 4-Amino-2-chloropyridine-5-acetonitrile
• CAS No: 1805625-58-4
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4803533
• Update Time: 2025-11-01

4-Amino-2-chloropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloropyridine-5-acetonitrile

• Inchi： 1S/C7H6ClN3/c8-7-3-6(10)5(1-2-9)4-11-7/h3-4H,1H2,(H2,10,11)
• InChI Key： GXUJGZAQASZRMU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-2-chloropyridine-5-acetonitrile

Introduction to 4-Amino-2-chloropyridine-5-acetonitrile (CAS No. 1805625-58-4)

4-Amino-2-chloropyridine-5-acetonitrile, with the chemical identifier CAS No. 1805625-58-4, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine derivatives family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The structural features of 4-amino-2-chloropyridine-5-acetonitrile, including the presence of an amino group, a chloro substituent, and a cyano group, make it a versatile building block for the development of novel molecules.

The importance of 4-amino-2-chloropyridine-5-acetonitrile in synthetic chemistry has been increasingly recognized due to its role in the synthesis of various pharmacologically active agents. Recent advancements in medicinal chemistry have highlighted its utility in constructing complex drug scaffolds, particularly in the development of small-molecule inhibitors targeting specific biological pathways. The compound's reactivity allows for further functionalization, enabling chemists to design molecules with tailored properties for therapeutic intervention.

In the realm of drug discovery, 4-amino-2-chloropyridine-5-acetonitrile has been utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, enzymes involved in cell signaling pathways that are often dysregulated in disease states. The amino and chloro substituents provide distinct sites for chemical modification, allowing for the optimization of potency, selectivity, and pharmacokinetic profiles.

Moreover, the cyano group in 4-amino-2-chloropyridine-5-acetonitrile serves as a versatile handle for further derivatization, enabling the introduction of additional functional groups such as carboxylic acids or amides. This flexibility has been exploited in the synthesis of protease inhibitors, which are essential in managing conditions like HIV/AIDS and hepatitis C. The ability to modify the pyridine core while maintaining biological activity has made 4-amino-2-chloropyridine-5-acetonitrile a preferred starting material for many synthetic chemists.

Recent studies have also explored the agrochemical applications of 4-amino-2-chloropyridine-5-acetonitrile. Its structural motifs are found in several herbicides and fungicides that enhance crop protection by targeting specific enzymatic pathways in pests and weeds. The compound's ability to interact with biological targets at submicromolar concentrations underscores its potential as an agrochemical intermediate. Researchers have been particularly interested in its role in developing next-generation pesticides that are more efficient and environmentally sustainable.

The synthetic methodologies for preparing 4-amino-2-chloropyridine-5-acetonitrile have seen significant improvements over the years. Modern synthetic routes often involve multi-step organic transformations that maximize yield and minimize byproduct formation. Advances in catalytic processes have enabled more efficient conversions, reducing the environmental impact of its production. Additionally, green chemistry principles have been integrated into its synthesis, emphasizing solvent recovery and waste reduction.

In conclusion, 4-amino-2-chloropyridine-5-acetonitrile (CAS No. 1805625-58-4) is a cornerstone compound in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it indispensable for constructing biologically active molecules. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of chemical innovation.